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Compound of Interest

Compound Name: beta-Damascone

Cat. No.: B3424486

An In-depth Technical Guide to beta-Damascone

Introduction

Beta-Damascone, a member of the rose ketone family, is a C13-norisoprenoid aroma
compound prized for its complex and potent fragrance.[1][2] It is a significant contributor to the
aroma of various natural products, most notably roses, and is a crucial ingredient in the flavor
and fragrance industries.[3][4][5] Despite its often low concentrations in nature, its impact on
the overall scent profile is substantial.[5][6] This document provides a comprehensive overview
of the chemical structure, properties, synthesis, and analysis of beta-Damascone for
researchers and professionals in chemistry and drug development.

Chemical Structure and Identifiers

Beta-Damascone is characterized by a trimethylcyclohexenyl ring attached to a butenone side
chain. It exists as stereoisomers, primarily the (E)- or trans-isomer, which is most common.[7]

[8]

Table 1: Chemical Identifiers for beta-Damascone
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Identifier Value Reference
(E)-1-(2,6,6-trimethyl-1-

IUPAC Name cyclohexen-1-yl)but-2-en- [7]
1-one

CAS Number 23726-91-2 [7][8]

Molecular Formula C13H200 [718]

Molecular Weight 192.30 g/mol [718]
C/C=C/C(=0)C1=C(CCCC1(C)

SMILES [7]
Cc)C
BGTBFNDXYDYBEY-

InChliKey [71[8]

FNORWQNLSA-N

Physicochemical Properties

Beta-Damascone is a colorless to pale yellow liquid with well-defined physical properties that

are critical for its application and handling.[7]

Table 2: Physicochemical Properties of beta-Damascone
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Property Value Reference
Colorless to pale yellow

Appearance L [7]
liquid

Boiling Point 200 °C at 760 mmHg [7]

Melting Point 9°C

Density 0.934 - 0.942 g/mL at 20 °C [718]

Refractive Index 1.496 - 1.501 at 20 °C [7]

Flash Point >100 °C (>212 °F)

Vapor Pressure 0.007 mmHg at 25 °C (est.)

. Miscible in alcohol; Insoluble in

Solubility [7]
water

Storage Temperature 2-8°C, protected from light [8]

Organoleptic Profile

The sensory characteristics of beta-Damascone are highly valued, making it a staple in
perfumery and flavor creation.

Table 3: Organoleptic Properties of beta-Damascone
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Property Description Reference

Fruity, floral, rose, with
notes of plum, black
currant, honey, and
Odor .
tobacco. Described as
powerful with green and

woody undertones.

Described as green, woody,
Taste minty, with herbal and floral

nuances.

Used in fragrances to impart a

distinctive character, especially
Applications in rose, floral, woody, and fruity

perfumes. Also used in food,

tobacco, and cosmetic flavors.

Experimental Protocols
Synthesis of beta-Damascone via Diels-Alder Reaction

A common synthetic route involves a Diels-Alder reaction, followed by isomerization and
condensation steps.[3][9] This multi-step process is a fundamental method for producing
damascones.
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Starting Materials

1,3-Pentadiene G-Methyl-s-penten-z-ona

S

—

ep 1: Diels-Alder Addition

Diels-Alder Reaction

Catalyst: AICI3

Intermedidte Product

[1—(2,6,6-trimethylcyclohex-3-enyl)-ethanont9

Step 2: Isgmerization

Olefin Isomerization
Catalyst: Solid super strong acid

Intermedigte Product

[1-(2,6,6-trimethylcyclohex-l-enyl)-butanona

Step 3: Condensation

Hydroxyaldehyde Condensation
Reagent: Acetaldehyde

Final Rroduct

beta-Damascenone

Click to download full resolution via product page

A generalized workflow for the synthesis of beta-Damascenone.
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Methodology:

o Diels-Alder Addition: 1,3-Pentadiene and 4-methyl-3-penten-2-one undergo a Diels-Alder
addition reaction, catalyzed by AICls, to form 1-(2,6,6,-trimethylcyclohex-3-enyl)-ethanone.[9]
The reaction is typically quenched with ice water.[9]

» |somerization: The resulting intermediate is subjected to olefin isomerization using a solid
superacid catalyst. This step converts the cyclohexenyl group to a more stable isomer,
yielding 1-(2,6,6,-trimethylcyclohex-1-enyl)-butanone.[9]

o Condensation: The final step involves a hydroxyaldehyde condensation reaction with
acetaldehyde to produce the target product, beta-damascenone.[9] The reaction progress is
monitored by Gas Chromatography (GC).[3][9]

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Accurate quantification of beta-Damascone in complex matrices like wine or essential oils is
crucial for quality control and research. GC-MS is the preferred analytical technique.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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